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For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxonol 595 is a lipophilic, anionic, slow-response voltage-sensitive dye that can be utilized to
measure transmembrane potential changes in various cell types, including cardiomyocytes. As
a member of the oxonol family of dyes, its mechanism of action relies on its redistribution
across the plasma membrane in response to changes in electrical potential.[1][2]
Depolarization of the cardiomyocyte membrane leads to an influx of the negatively charged dye
into the cytoplasm, where it binds to intracellular proteins and membranes.[2] This binding
event results in a significant enhancement of the dye's fluorescence, which can be optically
measured to monitor the cardiac action potential. This application note provides a detailed
protocol for the use of Oxonol 595 in measuring cardiac action potentials, guidance on data
interpretation, and important considerations for experimental design.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Oxonol 595 in peer-reviewed
literature for cardiac applications, the following table includes estimated values based on data
from closely related oxonol dyes such as Oxonol VI and DiBAC4(5), as well as general
characteristics of this dye class. Researchers are strongly encouraged to empirically determine
the optimal parameters for their specific experimental setup.
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Parameter Value/Range Source/Rationale

CAS Number 88969-31-7 [3]

Molecular Formula C27H35N504 [3]

Molecular Weight 493.60 g/mol [3]
Estimated based on the dye's

Excitation Maximum (Aex) ~590 - 614 nm name and spectral data for the
related Oxonol VI.[2]
Estimated based on the dye's

Emission Maximum (Aem) ~620 - 646 nm name and spectral data for the

related Oxonol VI.[2]

Stock Solution Solvent

Dimethyl sulfoxide (DMSO)

[4]

Recommended Stock

Based on protocols for related

] 1-2 mM
Concentration oxonol dyes.[4]
This is a broad range and
Recommended Working should be optimized. Lower
0.1-5uM

Concentration

concentrations minimize

potential toxicity and artifacts.

Response Time

Milliseconds to seconds

Oxonol dyes are classified as

slow-response probes.[1]

Expected Signal Change
(AF/F)

Varies

Highly dependent on cell type,
dye concentration, and
instrumentation. Can be up to

~1% per mV for some oxonols.

[2]

Potential Side Effects

Can have pharmacological
activity on ion channels.[2]
Phototoxicity upon prolonged

illumination.[5][6]

Signaling Pathway and Mechanism of Action
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The mechanism by which Oxonol 595 reports changes in membrane potential is based on its
voltage-driven redistribution across the plasma membrane. The following diagram illustrates
this process.
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Prepare Cardiomyocyte Culture Prepare Oxonol 595 Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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